Cas no 76464-99-8 (N-benzyl-2-iodoaniline)
N-benzyl-2-iodoaniline structure
Product Name:N-benzyl-2-iodoaniline
CAS No:76464-99-8
MF:C13H12IN
MW:309.145555496216
CID:537749
PubChem ID:10040964
Update Time:2025-04-19
N-benzyl-2-iodoaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-(2-iodophenyl)-
- N-benzyl-2-iodoaniline
- EN300-162805
- 10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.2
- SCHEMBL2320795
- doi:10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.2
- DTXSID20434661
- OJTCPNVRJOFUKT-UHFFFAOYSA-N
- AKOS009062074
- 76464-99-8
- doi:10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.1
- 10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.1
- HS-7958
-
- Inchi: 1S/C13H12IN/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-9,15H,10H2
- InChI Key: OJTCPNVRJOFUKT-UHFFFAOYSA-N
- SMILES: IC1C=CC=CC=1NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 309.00106
- Monoisotopic Mass: 309.00145g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
N-benzyl-2-iodoaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162805-0.05g |
N-benzyl-2-iodoaniline |
76464-99-8 | 0.05g |
$612.0 | 2023-02-17 | ||
| Enamine | EN300-162805-0.1g |
N-benzyl-2-iodoaniline |
76464-99-8 | 0.1g |
$640.0 | 2023-02-17 | ||
| Enamine | EN300-162805-0.25g |
N-benzyl-2-iodoaniline |
76464-99-8 | 0.25g |
$670.0 | 2023-02-17 | ||
| Enamine | EN300-162805-0.5g |
N-benzyl-2-iodoaniline |
76464-99-8 | 0.5g |
$699.0 | 2023-02-17 | ||
| Enamine | EN300-162805-1.0g |
N-benzyl-2-iodoaniline |
76464-99-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-162805-2.5g |
N-benzyl-2-iodoaniline |
76464-99-8 | 2.5g |
$1428.0 | 2023-02-17 | ||
| Enamine | EN300-162805-5.0g |
N-benzyl-2-iodoaniline |
76464-99-8 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-162805-10.0g |
N-benzyl-2-iodoaniline |
76464-99-8 | 10.0g |
$3131.0 | 2023-02-17 | ||
| Enamine | EN300-162805-50mg |
N-benzyl-2-iodoaniline |
76464-99-8 | 50mg |
$348.0 | 2023-09-22 | ||
| Enamine | EN300-162805-100mg |
N-benzyl-2-iodoaniline |
76464-99-8 | 100mg |
$364.0 | 2023-09-22 |
N-benzyl-2-iodoaniline Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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